Enhanced Processability via Unique Solubility and Crystallization Behavior
The dicyclohexylamine salt of montelukast (C47H59ClN2O3S) is demonstrably more insoluble in polar solvents than other known dicyclohexylamine salts of montelukast and its methyl ester intermediate [1]. This differential solubility enables the salt to crystallize rapidly from these polar solvents without the need for seeding, a step that is often required for other salts and can be operationally complex and hazardous on an industrial scale [2]. In contrast, the formation of dicyclohexylamine salts using other methods described in prior art (such as EP 737186) required a very long period of time (more than one day) for crystallization [3].
Supports process intensification review
Patent-reported; scale transfer review required
| Evidence Dimension | Crystallization Time & Ease of Processing |
|---|---|
| Target Compound Data | Rapid crystallization; does not require seeding. Product obtained in high yield and high purity [1]. |
| Comparator Or Baseline | Known dicyclohexylamine salts of montelukast (e.g., from EP 737186 process): Crystallization requires > 1 day and necessitates seeding [3]. |
| Quantified Difference | Reduces crystallization time from >24 hours to a significantly shorter, unquantified period; eliminates a complex seeding step. |
| Conditions | Industrial-scale crystallization from polar solvents as described in US Patent 8,163,924 B2. |
Why This Matters
Faster crystallization and elimination of seeding directly translate to reduced manufacturing cycle times, lower operational risk, and higher throughput, making this specific salt form the preferred intermediate for cost-effective, large-scale production.
- [1] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. [0018]. View Source
- [2] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. [0018]. View Source
- [3] US Patent No. 8,163,924 B2. Process for preparing a leukotriene antagonist and an intermediate thereof. Background. View Source
